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Executive Summary
Melibiose (6-O-
-D-galactopyranosyl-D-glucose) is a reducing disaccharide of significant interest in

glycoscience, cryobiology, and drug development.[1][2][3] Distinct from its structural isomer
lactose by the geometry of its glycosidic bond (

-1,6 vs.

-1,4), melibiose exhibits unique solubility, stability, and biological recognition profiles.[1][2] This
guide provides a rigorous examination of its physicochemical properties, analytical
characterization via HPLC-RI, and its emerging utility as a galectin-3 inhibitor and
cryoprotectant.[1][2]

Molecular Architecture & Physicochemical Profile[1]

[2]
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Structural Determinants

Melibiose consists of a D-galactose unit linked to a D-glucose unit via an

-(1$\rightarrow$6) glycosidic bond.[1][2][4][5] Unlike sucrose (non-reducing), melibiose
possesses a free anomeric carbon on the glucose moiety, classifying it as a reducing sugar.[2]
This structural feature dictates its mutarotation in solution and its susceptibility to Maillard
browning.[1]

e Linkage:
-D-Galp-(1$\rightarrow$6)-D-Glcp[1][2][3][5][6]
e Stereochemistry: The

-1,6 linkage confers greater rotational freedom compared to the rigid

-1,4 linkage of lactose, influencing its hydration shell and viscosity.[1][2]

Quantitative Physicochemical Data

The following parameters are critical for formulation and synthesis.
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Property Value | Characteristic Context for Application
) Standard identifier.[1][2][3][4]
CAS Registry 585-99-9
[51[7]
Identical to lactose/sucrose;
Molecular Weight 342.30 g/mol distinct mass spec
fragmentation.[1][2][3]
84-85°C (Dihydrate)~170— Low MP of dihydrate requires
Melting Point 182°C (Anhydrous, decomp.) careful drying protocols to

[2]

avoid fusion.

Solubility (Water)

High (>500 mg/mL)

Excellent for high-
concentration parenteral

formulations.[1][2]

Solubility (Ethanol)

Slightly soluble

Useful for antisolvent

crystallization purification.[2]

Specific Rotation

+111.7°

+129.5° (Equilibrium)

Exhibits mutarotation;
measurement must wait for
equilibrium (~24h or
catalyzed).[2]

~12.45 (Hydroxyl

Stable at physiological pH;

pKa : . :
deprotonation) ionizes at high pH.[2]
Requires storage in desiccated
Hygroscopicity Moderate to High environments to prevent

caking.

Chemical Reactivity & Stability Mechanisms|2]
Hydrolysis Kinetics

Melibiose is resistant to

-galactosidases (lactase) but is specifically hydrolyzed by

-galactosidase (melibiase) and strong acids.[1][2]
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e Acid Hydrolysis: The

-1,6 bond is thermodynamically more stable than the

-1,4 bond found in maltose.[1][2] Hydrolysis requires elevated temperatures (>90°C) and low
pH (<1.[2]0) to achieve rates comparable to sucrose inversion.

» Enzymatic Specificity: Used to differentiate yeast strains; Saccharomyces cerevisiae (ale
yeast) lacks the MEL1 gene and cannot ferment melibiose, whereas Saccharomyces
pastorianus (lager yeast) can.[2]

Visualization: Hydrolysis Pathway

The following diagram illustrates the enzymatic cleavage and the resulting monosaccharides.
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Click to download full resolution via product page

Caption: Enzymatic and chemical hydrolysis pathways of melibiose yielding constitutive
monosaccharides.

Biological Applications: Drug Development &
Cryopreservation[1][2]
Galectin-3 Inhibition

Melibiose serves as a foundational scaffold for designing Galectin-3 (Gal-3) inhibitors.[1][2]
Gal-3 is a carbohydrate-binding protein overexpressed in fibrosis and cancer metastasis.[1][2]

e Mechanism: The galactose moiety of melibiose binds to the Carbohydrate Recognition
Domain (CRD) of Gal-3.[2]
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» Therapeutic Relevance: While native melibiose has moderate affinity, it blocks Gal-3
mediated T-cell apoptosis and tumor cell adhesion, making it a vital lead compound for
fragment-based drug design.[1][2]

Cryoprotection

Melibiose acts as a hon-penetrating cryoprotectant.[1]

o Glass Formation: It promotes vitrification, preventing ice crystal formation that damages cell
membranes.

o Water Replacement Hypothesis: Melibiose hydrogen bonds with membrane phospholipids
during dehydration, maintaining bilayer structural integrity in the absence of water.

Visualization: Galectin-3 Inhibition Mechanism[1][2]
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Caption: Melibiose competitively binds Galectin-3, preventing immune suppression (T-cell
apoptosis).[1][2][5]

Analytical Characterization Protocol (HPLC-RI)[1][2]

Objective: Quantify melibiose purity and separate it from potential hydrolysis products
(glucose/galactose) or isomers (lactose).[2]

Methodological Principles

Since melibiose lacks a strong UV chromophore, Refractive Index (RI) detection is mandatory.
[2] Amino-based or Amide-based columns are preferred over C18 for retaining polar
saccharides.[1][2]

Detailed Protocol

 Instrumentation: HPLC system (e.g., Waters Alliance or Agilent 1260) with a thermostatted RI
detector.

e Column: XBridge BEH Amide (4.6 x 150 mm, 2.5 um) or equivalent amino-bonded silica.[1]
[2]

o Mobile Phase: Acetonitrile : Water (75 : 25 v/v) with 0.1%

(to prevent anomer splitting).[2]

o Note: Isocratic elution is required for RI stability.
» Conditions:
o Flow Rate: 1.0 mL/min.
o Column Temp: 35°C.
o Detector Temp: 35°C (Must match column to minimize noise).

o Sample Prep: Dissolve 10 mg Melibiose in 10 mL Mobile Phase (1 mg/mL). Filter through
0.22 pm PTFE filter.[1]
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o Validation:

o Retention Time (approx): Fructose < Glucose < Galactose < Sucrose < Melibiose <
Lactose.[1][2]

o Resolution (

): Ensure

between Melibiose and Lactose.[1]

Visualization: Analytical Workflow
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Caption: Step-by-step HPLC-RI workflow for the quantification of melibiose.
Experimental Protocol: Enzymatic Hydrolysis Assay
Purpose: To verify the identity of melibiose or the activity of

-galactosidase.
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Reagent Preparation:
o Substrate Solution: 50 mM Melibiose in 50 mM Sodium Phosphate buffer (pH 6.5).
o Enzyme:
-Galactosidase (e.g., from Green Coffee Bean or Aspergillus), diluted to 1 U/mL.[1][2]
Reaction:
o Mix 500 pL Substrate + 50 uL Enzyme.
o Incubate at 37°C for 30 minutes.
Termination:
o Heat block at 95°C for 5 minutes to denature the enzyme.
Detection (TLC or HPLC):

o TLC:[1][2][8] Spot on Silica Gel 60.[1] Solvent: n-Butanol:Acetic Acid:Water (2:1:1).[1][2]
Visualize with sulfuric acid/heat.

o Result: Disappearance of Melibiose spot (
) and appearance of Glucose/Galactose spots (

).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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